2-(Methoxycarbonyl)pyridine 1-oxide
Overview
Description
Scientific Research Applications
Electrocatalytic Applications
2-(Methoxycarbonyl)pyridine 1-oxide and its derivatives have been explored for their potential in electrocatalytic applications. A study highlights the use of pyridine-functionalized graphene, which is related to this compound, in the synthesis of a metal-organic framework (MOF) with enhanced catalytic activity for oxygen reduction reactions. This graphene-metalloporphyrin MOF shows promising potential as a Pt-free cathode in alkaline Direct Methanol Fuel Cells (Jahan, Bao, & Loh, 2012).
Crystal Structure Analysis
Research into the crystal structures of various pyridine 1-oxide derivatives, including those similar to this compound, has been conducted. The crystal structures of 2-(2-methoxyphenyl)pyridine 1-oxide and its derivatives were determined, providing insights into the dihedral angles between the least-squares planes of the aromatic rings, which are crucial for understanding the molecular geometry and interactions in these compounds (Wolska et al., 1995).
Tautomerism Studies
The tautomerism of pyridine N-oxides, including those related to this compound, has been studied using nuclear magnetic resonance (NMR) and X-ray diffraction. These studies help in understanding the chemical behavior of these compounds, such as the existence of 2-oxo tautomers in solution and the crystal state (Ballesteros et al., 1990).
Synthesis of Derivatives
Research has been carried out on the synthesis of various derivatives of pyridine 1-oxide, including methods for hydrogenation to produce 2-piperidone derivatives. These synthetic methods contribute to the broader understanding and utility of pyridine derivatives in chemical synthesis (Takahashi & Kariyone, 1960).
Catalytic Applications
Studies have been conducted on the catalytic applications of derivatives of this compound. For instance, research on the palladium-catalyzed cyclization/carbonylation of certain derivatives highlights their potential in the synthesis of complex organic compounds. This type of research expands the understanding of the catalytic abilities of pyridine derivatives in organic synthesis (Ardizzoia et al., 2008).
Future Directions
Research on pyridine derivatives is ongoing, with a focus on their synthesis and pharmacological applications . More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder , indicating the significant interest in this field. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Properties
IUPAC Name |
methyl 1-oxidopyridin-1-ium-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c1-11-7(9)6-4-2-3-5-8(6)10/h2-5H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGHWESXDIVXZKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=[N+]1[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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